Cas no 830928-26-2 (Benz[b]acridine-6,11-dione, 12-(1-oxopropyl)-)

• Product name: Benz[b]acridine-6,11-dione, 12-(1-oxopropyl)-
• CAS No: 830928-26-2
• MF: C₂₀H₁₃NO₃
• MW: 315.32212
• CID: 678344
• PubChem ID: 71416394

Benz[b]acridine-6,11-dione, 12-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benz[b]acridine-6,11-dione, 12-(1-oxopropyl)-
• 12-propanoylbenzo[b]acridine-6,11-dione
• DTXSID90835787
• 830928-26-2

• Inchi： InChI=1S/C20H13NO3/c1-2-15(22)16-13-9-5-6-10-14(13)21-18-17(16)19(23)11-7-3-4-8-12(11)20(18)24/h3-10H,2H2,1H3
• InChI Key： KOUZSDZTWZNXFQ-UHFFFAOYSA-N
• SMILES： CCC(=O)C1=C2C(=NC3=CC=CC=C31)C(=O)C4=CC=CC=C4C2=O

Computed Properties

• Exact Mass: 315.08954328g/mol
• Monoisotopic Mass: 315.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1Ų
• XLogP3: 3.6